Cas no 25724-54-3 (1,6-Hexanediol,2-ethyl-, 1,6-dibenzoate)

1,6-Hexanediol,2-ethyl-, 1,6-dibenzoate structure
25724-54-3 structure
Product Name:1,6-Hexanediol,2-ethyl-, 1,6-dibenzoate
CAS No:25724-54-3
MF:C22H26O4
MW:354.439446926117
CID:284135
PubChem ID:33153
Update Time:2025-04-19

1,6-Hexanediol,2-ethyl-, 1,6-dibenzoate Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanediol,2-ethyl-, 1,6-dibenzoate
    • 5-(benzoyloxymethyl)heptyl benzoate
    • Benzoic acid, 2-ethylhexanediol diester
    • 6-(BENZOYLOXY)-2-ETHYLHEXYL BENZOATE
    • HEXANEDIOL, 2-ETHYL-, DIBENZOATE
    • DTXSID90948609
    • 25724-54-3
    • Inchi: 1S/C22H26O4/c1-2-18(17-26-22(24)20-14-7-4-8-15-20)11-9-10-16-25-21(23)19-12-5-3-6-13-19/h3-8,12-15,18H,2,9-11,16-17H2,1H3
    • InChI Key: CVQOBYGTHWIAGJ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CC(CC)CCCCOC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 354.18318
  • Monoisotopic Mass: 354.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 12
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 5.5

Experimental Properties

  • Density: 1.0924 (rough estimate)
  • Boiling Point: 447.66°C (rough estimate)
  • Flash Point: 233.8°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 52.6

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